Cas no 38232-05-2 (Pentatriacontanoic acid)
Pentatriacontanoic acid structure
Product Name:Pentatriacontanoic acid
CAS No:38232-05-2
MF:C35H70O2
MW:522.92911195755
CID:1488799
PubChem ID:5282595
Update Time:2025-04-21
Pentatriacontanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentatriacontanoic acid
- HVUCKZJUWZBJDP-UHFFFAOYSA-N
- Ceroplastic acid
- FA 35:0
- SCHEMBL336639
- UNII-M78J737BEQ
- 38232-05-2
- C35:0
- M78J737BEQ
- LMFA01010035
- DTXSID50415221
- Q2823251
- n-pentatriacontanoic acid
- FA(35:0)
- CHEBI:165440
-
- Inchi: 1S/C35H70O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35(36)37/h2-34H2,1H3,(H,36,37)
- InChI Key: HVUCKZJUWZBJDP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 522.5379
- Monoisotopic Mass: 522.53758147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 37
- Rotatable Bond Count: 33
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Pentatriacontanoic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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